Cas no 340987-11-3 (4-Nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione)

• Product Name: 4-Nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione
• CAS No: 340987-11-3
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• MDL: MFCD00775872
• CID: 3083816
• PubChem ID: 2242407
• Update Time: 2025-08-05

4-Nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-phenethylisoindoline-1,3-dione
• STK391669
• ALBB-023693
• H34102
• Z57704697
• 4-nitro-2-(2-phenylethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• 4-nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione
• Oprea1_524713
• 1H-isoindole-1,3(2H)-dione, 4-nitro-2-(2-phenylethyl)-
• AKOS001263352
• LS-07482
• 4-nitro-2-(2-phenylethyl)isoindole-1,3-dione
• 340987-11-3
• MFCD00775872
• 4-Nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione

• MDL： MFCD00775872
• Inchi： 1S/C16H12N2O4/c19-15-12-7-4-8-13(18(21)22)14(12)16(20)17(15)10-9-11-5-2-1-3-6-11/h1-8H,9-10H2
• InChI Key： FJQDQDYABDRENR-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1CCC1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.07970687Da
• Monoisotopic Mass: 296.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-Nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione

4-Nitro-2-(2-Phenylethyl)-1H-Isoindole-1,3(2H)-Dione: A Comprehensive Overview

4-Nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione, commonly referred to by its CAS number 340987-11-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which have garnered attention due to their diverse biological activities and structural versatility. The isoindole skeleton, characterized by a bicyclic structure comprising two fused rings (a benzene ring and a pyran-like ring), serves as a foundation for various functional groups that can be introduced to modulate its properties.

The name 4-nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione reflects the specific substituents attached to the isoindole core. The nitro group at position 4 introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity. Additionally, the presence of a 2-(phenylethyl) group at position 2 introduces steric bulk and potential for hydrophobic interactions. These features make the compound a promising candidate for exploring its role in drug design and development.

Recent studies have highlighted the potential of isoindole derivatives as scaffolds for developing bioactive molecules. For instance, research has demonstrated that 4-nitro-substituted isoindoles exhibit potent anti-inflammatory and antioxidant properties. These findings underscore the importance of understanding the relationship between the chemical structure of such compounds and their biological effects.

The synthesis of 4-nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione typically involves multi-step organic reactions. Key steps include the formation of the isoindole core through cyclization reactions, followed by selective substitution at specific positions to introduce functional groups like the nitro group and phenylethyl chain. Researchers have optimized these processes to enhance yield and purity, ensuring that the compound is readily available for further studies.

In terms of applications, this compound has shown promise in several areas. Its anti-tumor activity has been explored in preclinical models, with studies indicating selective cytotoxicity against cancer cell lines. Furthermore, its ability to modulate enzyme activity makes it a potential lead compound for developing therapeutic agents targeting specific cellular pathways.

Recent advancements in computational chemistry have enabled detailed investigations into the molecular interactions of 4-nitro-substituted isoindoles. Molecular docking studies have revealed that these compounds can bind effectively to key proteins involved in inflammatory responses and cancer progression. Such insights are invaluable for guiding further optimization efforts aimed at improving their therapeutic potential.

In conclusion, 4-nitro-2-(2-phenylethyl)-1H-isoindole-1,3(2H)-dione, with its unique structural features and diverse biological activities, represents a valuable addition to the arsenal of compounds being explored for drug discovery. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of isoindole-based therapeutics.